molecular formula C8H10O3 B1177903 Cellulose, 2-hydroxypropyl ether, reaction products with 1,6-diisocyanatohexane homopolymer and 2,4- CAS No. 147868-40-4

Cellulose, 2-hydroxypropyl ether, reaction products with 1,6-diisocyanatohexane homopolymer and 2,4-

Cat. No. B1177903
CAS RN: 147868-40-4
InChI Key:
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Description

Cellulose, 2-hydroxypropyl ether, reaction products with 1,6-diisocyanatohexane homopolymer and 2,4-, also known as Cellulose, 2-hydroxypropyl ether, reaction products with 1,6-diisocyanatohexane homopolymer and 2,4-, is a useful research compound. Its molecular formula is C8H10O3. The purity is usually 95%.
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properties

CAS RN

147868-40-4

Product Name

Cellulose, 2-hydroxypropyl ether, reaction products with 1,6-diisocyanatohexane homopolymer and 2,4-

Molecular Formula

C8H10O3

Molecular Weight

0

synonyms

Cellulose, 2-hydroxypropyl ether, reaction products with 1,6-diisocyanatohexane homopolymer and 2,4-TDI

Origin of Product

United States

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